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Compound of Interest

Compound Name: 2',7'-Difluorofluorescein

Cat. No.: B044483

This guide provides troubleshooting solutions and frequently asked questions (FAQs) for
researchers, scientists, and drug development professionals using DAF-FM diacetate to detect
nitric oxide (NO).

Frequently Asked Questions (FAQS)

Q1: What is DAF-FM diacetate and how does it detect nitric oxide?

DAF-FM diacetate (4-amino-5-methylamino-2',7'-difluorofluorescein diacetate) is a cell-
permeable dye used for the detection of intracellular nitric oxide (NO).[1][2] Its mechanism
involves several steps:

o Cellular Uptake: Being cell-permeable, DAF-FM diacetate passively diffuses across the cell
membrane into the cytoplasm.[3][4]

o Enzymatic Cleavage: Inside the cell, intracellular esterases cleave the diacetate groups from
the DAF-FM diacetate molecule. This cleavage traps the probe, now in its less cell-
permeable form (DAF-FM), within the cell.[1][2]

» Reaction with Nitric Oxide: In the presence of NO and oxygen, the essentially non-
fluorescent DAF-FM reacts to form a highly fluorescent benzotriazole derivative.[3][4][5]

o Fluorescence Detection: The resulting fluorescent product can be detected using standard
fluorescein filter sets, with an excitation maximum around 495 nm and an emission
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maximum around 515 nm.[3][6] The intensity of the fluorescence is proportional to the
concentration of nitric oxide.
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What is the issue?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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